Cas no 332934-58-4 (<br>2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxypheny l)acetamide)

• Product Name: <br>2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxypheny l)acetamide
• CAS No: 332934-58-4
• MF: C₂₀H₂₁ClN₄O₂S
• MW: 416.924341917038
• CID: 3064201
• PubChem ID: 3135787
• Update Time: 2025-05-22

<br>2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxypheny l)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxypheny l)acetamide
• BAS 01916022
• 2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide
• STL070648
• 332934-58-4
• 2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(ethyloxy)phenyl]acetamide
• AKOS000583177
• CS-0364151
• AG-690/40697243
• 2-[5-(4-Chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(4-ethoxy-phenyl)-acetamide
• 2-((5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide

• MDL： MFCD02739143
• Inchi： 1S/C20H21ClN4O2S/c1-3-25-19(14-5-7-15(21)8-6-14)23-24-20(25)28-13-18(26)22-16-9-11-17(12-10-16)27-4-2/h5-12H,3-4,13H2,1-2H3,(H,22,26)
• InChI Key： XXNTYTAZYOKGDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC)SCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 416.1073748Da
• Monoisotopic Mass: 416.1073748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxypheny l)acetamide

2-((5-(4-Chlorophenyl)-4-Ethyl-4H-1,2,4-Triazol-3-Yl)Thio)-N-(4-Ethoxyphenyl)Acetamide: A Comprehensive Overview

The compound 2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide, identified by the CAS number 332934-58-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of 2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide is characterized by a triazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The triazole ring is further substituted with a 4-chlorophenyl group and an ethyl group at positions 5 and 4, respectively. Additionally, the molecule features a thioether linkage connecting the triazole ring to an acetamide group. The acetamide moiety is further substituted with a 4-ethoxyphenyl group at the nitrogen atom. This combination of functional groups imparts the molecule with unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic properties. The presence of electron-withdrawing groups such as the chlorophenyl and ethoxyphenyl substituents in this compound enhances its ability to interact with biological targets. Furthermore, the thioether linkage is known to improve the stability of molecules under physiological conditions.

The synthesis of 2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-y l)thio)-N-(4 ethoxyphen yl)acetamide involves a multi-step process that typically begins with the preparation of the triazole ring system. This is followed by substitution reactions to introduce the chlorophenyl and ethoxyphenyl groups. The final step involves coupling reactions to form the thioether linkage and acetamide group. Researchers have optimized these steps to achieve high yields and purity levels.

In terms of pharmacological properties, this compound has shown promise as a potential candidate for anti-inflammatory and anti-cancer therapies. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary in vivo studies suggest that it may exhibit anti-proliferative effects on cancer cells without significant toxicity to normal cells.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at molecular level. Molecular docking studies have revealed that it can bind effectively to several drug targets, including protein kinases and cytokines. These findings underscore its potential as a lead compound for drug development.

In conclusion, 2 ((5 (4 chlorophen yl) 4 eth yl 1 2 4 triazol yl thio)) N (ethox y phen yl) acet amide represents an exciting advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure combined with favorable pharmacological properties makes it a valuable asset for future research and development efforts.